Cas no 54644-18-7 (3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride)
54644-18-7 structure
Product Name:3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride
3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride Properties
Names and Identifiers
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- 3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride
- 4,7-Dimethylhexahydro-2-benzofuran-1,3-dione #
- SCHEMBL10519002
- 54644-18-7
- 1,3-Isobenzofurandione, hexahydro-4,7-dimethyl-
- DB-304278
- DKEVJZAPFJJLJS-UHFFFAOYSA-N
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- InChIKey： DKEVJZAPFJJLJS-UHFFFAOYSA-N
- Inchi： InChI=1S/C10H14O3/c1-5-3-4-6(2)8-7(5)9(11)13-10(8)12/h5-8H,3-4H2,1-2H3
Computed Properties
- Exact Mass: 182.094294304g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 182.094294304g/mol
- Heavy Atom Count: 13
- Complexity: 233
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.1
- Topological Polar Surface Area: 43.4Ų
3,6-Dimethylcyclohexane-1,2-dicarboxylic anhydride Related Literature
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Brian Rohr,Helge S. Stein,Dan Guevarra,Yu Wang,Joel A. Haber,Muratahan Aykol,Santosh K. Suram Chem. Sci., 2020,11, 2696-2706
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Viviana Acevedo-Bolton,Kai-Chung Cheng,Ruo-Ting Jiang,Wayne R. Ott,Neil E. Klepeis,Lynn M. Hildemann J. Environ. Monit., 2012,14, 94-104
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Haihong Bai,Yiting Pan,Wei Tong,Peibin Qin,Hui Yan,Shanshan Deng,Rugang Zhong,Weijie Qin,Xiaohong Qian Anal. Methods, 2014,6, 2518-2525
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Christopher G. P. Taylor,Jerico R. Piper,Michael D. Ward Chem. Commun., 2016,52, 6225-6228
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Wen-Sheng Xu,Zhao-Yan Sun,Li-Jia An Soft Matter, 2015,11, 627-634
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Matjaž Koželj,Boris Orel Dalton Trans., 2008, 5072-5075
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